1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[[4-(2-oxopyrrolidin-1-yl)phenyl]methylsulfanyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C23H19N5O2S3/c29-19-4-1-10-26(19)16-7-5-15(6-8-16)14-33-23-25-24-22-27(13-17-3-2-11-31-17)21(30)20-18(28(22)23)9-12-32-20/h2-3,5-9,11-12H,1,4,10,13-14H2
• InChI Key: STWOHKIBNIDWRV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)CSC3=NN=C4N3C5=C(C(=O)N4CC6=CC=CS6)SC=C5
• Molecular Formula: C23H19N5O2S3
• Molecular Weight: 493.6 g/mol

Description

1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C23H19N5O2S3 and its molecular weight is 493.62. The purity is usually 95%.
BenchChem offers high-quality 1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-(2-oxopyrrolidin-1-yl)benzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study discusses the synthesis of novel fused [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives, which include complex molecules similar to the compound . These compounds were synthesized from tetrahydrobenzo[b]thiophene derivatives and characterized using various spectroscopic methods (Nagaraju et al., 2013).

Novel Synthesis Approaches

• Research on the synthesis of 1,2,4-triazolo[1,5-a]pyridines from benzimidamides via metal-free oxidative N-N bond formation demonstrates an innovative strategy for constructing complex molecules, which could be applicable to the synthesis of the mentioned compound (Zheng et al., 2014).

Antitumor and Antibacterial Potential

• A 2017 study synthesizes thiophene and thieno[3,2-d] pyrimidine derivatives, evaluating their in vitro activity against human tumor cell lines and antibacterial activity. These insights could be relevant for assessing the biological activity of the compound (Hafez et al., 2017).

Diverse Applications in Chemistry

• The synthesis of pyrido[3′,2′:4,5]thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-ones demonstrates the diverse applications of such complex molecules in the field of chemistry (Davoodnia et al., 2008).

Antimicrobial Evaluation

• A study on the antimicrobial evaluation of novel [1,2,4]Triazolo[4,3-a]pyrimidines and related compounds suggests potential applications in developing new antimicrobial agents (Gomha et al., 2018).

Potential Antimicrobial Agents

• Synthesis and structure-activity relationship studies of thiophene-based heterocycles, including [1,2,4]triazolo[1,5-α]pyrimidines, indicate their potential as antimicrobial agents. This could be relevant for exploring the antimicrobial properties of the compound in focus (Mabkhot et al., 2016).